Cas no 56975-51-0 (2,3,4,5,6,7,8,9,10,11,12,13-dodecahydro-3-methyl-1H-cyclopent-1-ylcyclododecen-1-one)

2,3,4,5,6,7,8,9,10,11,12,13-dodecahydro-3-methyl-1H-cyclopent-1-ylcyclododecen-1-one structure
56975-51-0 structure
Product Name:2,3,4,5,6,7,8,9,10,11,12,13-dodecahydro-3-methyl-1H-cyclopent-1-ylcyclododecen-1-one
CAS No:56975-51-0
MF:C16H26O
MW:234.377045154572
CID:1603359
PubChem ID:92615
Update Time:2024-03-01

2,3,4,5,6,7,8,9,10,11,12,13-dodecahydro-3-methyl-1H-cyclopent-1-ylcyclododecen-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5,6,7,8,9,10,11,12,13-dodecahydro-3-methyl-1H-cyclopent-1-ylcyclododecen-1-one
    • 3-methyl-2,3,4,5,6,7,8,9,10,11,12,13-dodecahydro-1H-cyclopenta[12]annulen-1-one
    • 1-methyl-1,2,4,5,6,7,8,9,10,11,12,13-dodecahydrocyclopenta[12]annulen-3-one
    • 2,3,4,5,6,7,8,9,10,11,12,13-Dodecahydro-3-methyl-1H-cyclopentacyclododecen-1-one
    • Einecs 260-496-1
    • Inchi: 1S/C16H26O/c1-13-12-16(17)15-11-9-7-5-3-2-4-6-8-10-14(13)15/h13H,2-12H2,1H3
    • InChI Key: RSJCZMMJWOHZNN-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)C2CCCCCCCCCCC=21

Computed Properties

  • Exact Mass: 234.198365
  • Monoisotopic Mass: 234.198365
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 5.1

Experimental Properties

  • Density: 0.95
  • Boiling Point: 365.6°C at 760 mmHg
  • Flash Point: 165.2°C
  • Refractive Index: 1.494
  • PSA: 17.07000
  • LogP: 4.80650

2,3,4,5,6,7,8,9,10,11,12,13-dodecahydro-3-methyl-1H-cyclopent-1-ylcyclododecen-1-one Related Literature

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